
Sulfo-Cy5 Amine: A Comprehensive Technical
Guide to its Photophysical Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sulfo-Cy5 amine

Cat. No.: B15555889 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Sulfo-Cy5 amine is a water-soluble, far-red fluorescent dye that has become an indispensable

tool in biological research and drug development.[1][2] Belonging to the cyanine dye family, it is

characterized by its high molar extinction coefficient, good fluorescence quantum yield, and

excellent photostability.[3][4] The presence of sulfonate groups significantly enhances its water

solubility, making it ideal for labeling biomolecules in aqueous buffers without the need for

organic co-solvents.[1][5] The terminal primary amine group allows for its covalent conjugation

to molecules containing electrophilic groups, such as carboxylic acids (in the presence of

activators) or activated esters.[1][6][7]

This technical guide provides an in-depth overview of the core photophysical properties of

Sulfo-Cy5 amine, detailed experimental protocols for their measurement, and workflows for its

application in common life science research techniques.

Core Photophysical and Chemical Properties
The utility of a fluorophore is defined by its specific photophysical characteristics. These

properties dictate its brightness, spectral compatibility with instrumentation, and suitability for

various applications. The key quantitative properties of Sulfo-Cy5 amine are summarized

below.
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Property Value Units

Absorption Maximum (λabs) 646 nm

Emission Maximum (λem) 662 nm

Molar Extinction Coefficient (ε) 271,000 M-1cm-1

Fluorescence Quantum Yield

(ΦF)
0.28 -

Fluorescence Lifetime (τ) ~1.0 ns

Correction Factor (CF260) 0.04 -

Correction Factor (CF280) 0.04 -

Molecular Weight 740.98 g/mol

Solubility
Moderate in water; Soluble in

DMF, DMSO, Alcohols
-

Data sourced from multiple suppliers and databases.[6][8][9] The fluorescence lifetime is based

on the parent Cy5 dye in PBS, which is expected to be nearly identical for the sulfo-derivative.

[10]

Absorption and Emission Spectra: Sulfo-Cy5 exhibits a strong absorption peak in the red

region of the visible spectrum, making it well-suited for excitation by common laser lines, such

as the 633 nm HeNe or 640/647 nm diode lasers.[11][12] Its emission in the far-red region is

advantageous for biological imaging due to reduced autofluorescence from cells and tissues in

this spectral window.[11]

Molar Extinction Coefficient (ε): This value represents the dye's ability to absorb photons at a

given wavelength. The exceptionally high extinction coefficient of Sulfo-Cy5 contributes

significantly to its brightness, allowing for sensitive detection.[3]

Fluorescence Quantum Yield (ΦF): The quantum yield is a measure of the efficiency of the

fluorescence process, defined as the ratio of photons emitted to photons absorbed.[13] With a

quantum yield of 0.28, Sulfo-Cy5 is a bright and efficient fluorophore.[8][9]
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Fluorescence Lifetime (τ): This is the average time the molecule spends in the excited state

before returning to the ground state by emitting a photon. The nanosecond-scale lifetime of

Sulfo-Cy5 is a key parameter in advanced fluorescence applications like Fluorescence Lifetime

Imaging Microscopy (FLIM).[14]

Experimental Protocols
Accurate characterization of photophysical properties is crucial for reproducible experimental

design. The following sections provide detailed methodologies for key measurements.

Protocol 1: Determination of Fluorescence Quantum
Yield (Comparative Method)
The most common method for determining the fluorescence quantum yield involves comparing

the fluorescence of the sample to a standard with a known quantum yield.[15]

Principle: When a standard and a sample solution have identical absorbance at the same

excitation wavelength, they are assumed to absorb the same number of photons. The ratio of

their integrated fluorescence intensities is directly proportional to the ratio of their quantum

yields.[15]

Materials:

Sulfo-Cy5 amine

Reference standard with a known quantum yield in the far-red region (e.g., Cresyl Violet)

Spectroscopic grade solvent (e.g., ethanol or water)

UV-Vis Spectrophotometer

Fluorometer with corrected emission spectra capabilities

1 cm path length quartz cuvettes

Procedure:

Solution Preparation:
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Prepare a stock solution of the reference standard and Sulfo-Cy5 amine in the same

solvent.

Prepare a series of dilutions for both the standard and the sample, with absorbances

ranging from 0.02 to 0.1 at the chosen excitation wavelength. Absorbances should not

exceed 0.1 to minimize inner filter effects.[15]

Absorbance Measurement:

Record the absorbance spectrum for each dilution of the standard and the sample. Note

the absorbance at the excitation wavelength.

Fluorescence Measurement:

Using the same excitation wavelength, record the fluorescence emission spectrum for

each solution. Ensure experimental conditions (e.g., slit widths, temperature) are identical

for all measurements.[13]

Data Analysis:

Integrate the area under the emission curve for each recorded spectrum.

For both the sample and the standard, plot the integrated fluorescence intensity versus

absorbance.

Determine the gradient (slope) of the linear fit for both plots.

Quantum Yield Calculation:

Calculate the quantum yield of the sample using the following equation:[15] ΦF(sample) =

ΦF(std) * (Gradsample / Gradstd) * (η2sample / η2std) Where:

ΦF is the fluorescence quantum yield.

Grad is the gradient from the plot of integrated fluorescence intensity vs. absorbance.

η is the refractive index of the solvent. (If the same solvent is used, this term cancels

out).
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Workflow for Quantum Yield Measurement (Comparative Method)

Solution Preparation

Spectroscopic Measurements

Data Analysis & Calculation

Prepare Sample Dilutions
(Abs < 0.1)

Measure Absorbance
at Excitation Wavelength

Prepare Standard Dilutions
(Abs < 0.1)

Measure Fluorescence Emission
(Identical Conditions)

Integrate Fluorescence Intensity

Plot Intensity vs. Absorbance

Determine Gradients (Slopes)

Calculate Quantum Yield
using Comparative Equation

Click to download full resolution via product page

Caption: Workflow for determining fluorescence quantum yield.
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Protocol 2: Measurement of Fluorescence Lifetime
(Time-Correlated Single Photon Counting)
Time-Correlated Single Photon Counting (TCSPC) is a highly sensitive technique for

measuring fluorescence lifetimes in the picosecond to microsecond range.[16]

Principle: The sample is excited by a high-repetition-rate pulsed light source (e.g., a laser). The

instrument measures the time delay between the excitation pulse and the detection of the first

emitted photon. By repeating this process millions of time, a histogram of photon arrival times is

built, which represents the fluorescence decay curve.

Materials:

Sulfo-Cy5 amine solution

Pulsed laser or LED with an appropriate excitation wavelength (~640 nm)

High-speed single-photon detector (e.g., PMT, APD)

TCSPC electronics (Time-to-Digital Converter)

Scattering solution for Instrument Response Function (IRF) measurement (e.g., dilute Ludox)

Analysis software

Procedure:

Instrument Response Function (IRF) Measurement:

Replace the sample with a scattering solution (e.g., dilute colloidal silica) to measure the

IRF. The IRF represents the temporal profile of the excitation pulse and the response time

of the detection system.[14]

Sample Measurement:

Place the Sulfo-Cy5 amine solution in the sample holder.
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Acquire the fluorescence decay data until a sufficient number of photons (typically 10,000

in the peak channel) are collected to ensure good statistics.

Data Analysis:

The raw decay data is a convolution of the true fluorescence decay and the IRF.

Use deconvolution analysis software to fit the experimental decay curve to an exponential

model (e.g., mono-exponential or multi-exponential).

The fitting procedure yields the fluorescence lifetime(s) (τ).
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Workflow for Fluorescence Lifetime Measurement (TCSPC)

Pulsed Laser Excitation
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Workflow for Protein Conjugation

Prepare Protein in
Amine-Free Buffer

(e.g., MES buffer, pH 6.0)

Activate Carboxyl Groups
on Protein with EDC/NHS

Add Sulfo-Cy5 Amine to
Activated Protein Solution

Incubate Reaction Mixture
(1-2 hours, RT, protected from light)

Purify Conjugate
(e.g., Gel Filtration, Dialysis)

to remove unreacted dye

Characterize Conjugate
(Absorbance, DOL calculation)
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Use of Sulfo-Cy5 to Track a Signaling Protein

Preparation
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Signaling Pathway Observation

Protein of Interest
(e.g., Kinase A)

Sulfo-Cy5-Kinase A
Conjugate

Sulfo-Cy5 Amine

Deliver Conjugate
into Cells

Apply External Stimulus
(e.g., Growth Factor)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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